Cas no 157977-39-4 (2-Pentanone, 4-nitro-)
2-Pentanone, 4-nitro- structure
Product Name:2-Pentanone, 4-nitro-
CAS No:157977-39-4
MF:C5H9NO3
MW:131.129861593246
CID:107957
PubChem ID:15416847
Update Time:2025-04-18
2-Pentanone, 4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentanone, 4-nitro-
- 4-nitropentan-2-one
- 2-Pentanone, 4-nitro- (9CI)
- DTXSID20572577
- 157977-39-4
- SCHEMBL23829566
-
- Inchi: 1S/C5H9NO3/c1-4(6(8)9)3-5(2)7/h4H,3H2,1-2H3
- InChI Key: XIOQBRVBSHOVNQ-UHFFFAOYSA-N
- SMILES: O=C(C)CC(C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 131.05827
- Monoisotopic Mass: 131.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 60.21
2-Pentanone, 4-nitro- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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